N,N-dimethyl-4-(methylsulfonyl)aniline

• IUPAC Name: N,N-dimethyl-4-methylsulfonylaniline
• InChI: InChI=1S/C9H13NO2S/c1-10(2)8-4-6-9(7-5-8)13(3,11)12/h4-7H,1-3H3
• InChI Key: HRQDMLGFRSFYHZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)S(=O)(=O)C
• Molecular Formula: C9H13NO2S
• Molecular Weight: 199.27 g/mol

Description

N,N-dimethyl-4-(methylsulfonyl)aniline, commonly known as DMTS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMTS is a versatile compound that has been used in the synthesis of various organic compounds, and its unique chemical properties have made it an attractive target for scientific research.

Scientific Research Applications

DMTS has been widely used in scientific research due to its unique properties. It has been used in the synthesis of various organic compounds, including dyes, pharmaceuticals, and agrochemicals. DMTS has also been used as a reagent in the analysis of various compounds, including amino acids, peptides, and proteins. In addition, DMTS has been used as a catalyst in various organic reactions, including Suzuki-Miyaura cross-coupling reactions.

Mechanism of Action

The mechanism of action of DMTS is not well understood. However, it is believed that DMTS acts as an electrophile, reacting with nucleophiles to form covalent bonds. This property has made DMTS an attractive target for the synthesis of various organic compounds.
Biochemical and Physiological Effects
DMTS has not been extensively studied for its biochemical and physiological effects. However, it has been reported to be a potential mutagen and carcinogen. Therefore, caution should be taken when handling DMTS.

Advantages and Limitations for Lab Experiments

DMTS has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been reported to be a versatile reagent in various organic reactions. However, DMTS has several limitations. It is a potential mutagen and carcinogen, and therefore, caution should be taken when handling DMTS. In addition, its mechanism of action is not well understood, which limits its potential applications.

Future Directions

There are several future directions for the scientific research on DMTS. One potential direction is to study its mechanism of action in more detail. This could lead to the development of new synthetic methods using DMTS as a reagent. Another potential direction is to study its potential applications in the synthesis of pharmaceuticals and agrochemicals. Finally, the potential mutagenic and carcinogenic effects of DMTS should be studied in more detail to determine its safety for use in scientific research.